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Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis,
applications, and biological activity of Benzophenone-2,4,5-tricarboxylic Acid (BPTCA).
BPTCA, also known as 5-benzoylbenzene-1,2,4-tricarboxylic acid, is a versatile organic
compound with significant potential in materials science and pharmacology. Its unique
structure, featuring a benzophenone core and three carboxylic acid groups, imparts desirable
properties for the development of high-performance polymers, functional metal-organic
frameworks (MOFs), advanced photoactive materials, and novel therapeutic agents.

Core Applications and Properties

Benzophenone-2,4,5-tricarboxylic acid is a key intermediate in various fields of organic
synthesis and material science.[1] Its multifunctional nature allows for its use in a range of
applications, from creating robust polymers to exhibiting promising biological activities.

High-Performance Polymers

BPTCA serves as a crucial building block in the synthesis of high-performance polymers, such
as polyimides. These polymers are renowned for their exceptional thermal stability and
mechanical strength.[1] The three carboxylic acid groups on the BPTCA molecule facilitate
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extensive cross-linking, which contributes to the durability and resilience of the resulting
polymeric materials.[1] These polymers are often used in advanced coatings and adhesives.[1]

Metal-Organic Frameworks (MOFs)

The carboxylic acid functionalities of BPTCA enabile it to act as a ligand that can form stable
complexes with metal ions. This property is leveraged in the creation of metal-organic
frameworks (MOFs), which are crystalline materials with a porous structure.[1] MOFs
synthesized with BPTCA have potential applications in catalysis and gas storage.[1]

Photoactive Materials

The benzophenone moiety in BPTCA is an effective chromophore, capable of absorbing
ultraviolet (UV) radiation. This makes BPTCA a valuable component in the synthesis of
photoactive materials, particularly as a UV-absorbing agent in protective films and sunscreens.

[1]
Biological Activity
Recent studies have highlighted the potential of BPTCA in the biomedical field. It has

demonstrated notable antioxidant and anticancer properties in preclinical studies.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for Benzophenone-2,4,5-
tricarboxylic Acid and related materials.

Table 1: Physicochemical Properties of Benzophenone-2,4,5-tricarboxylic Acid

Property Value Reference

Molecular Formula C16H1007 [31141[5]

Molecular Weight 314.25 g/mol [11[415]
White to almost white

Appearance [4][5]
powder/crystal

Purity >98.0% (T) [1]]4]
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Table 2: Biological Activity of Benzophenone-2,4,5-tricarboxylic Acid

Activity Assay ICso0 Value Cell Line Reference
o DPPH
Antioxidant ) 25 uM - [2]
Scavenging
o ABTS
Antioxidant ) 30 uM - [2]
Scavenging
Human Triple
) In vitro Negative Breast
Anticancer o 0.48 uM [2]
cytotoxicity Cancer (MDA-
MBA-231)
Human
] In vitro -~ Pancreatic
Anticancer o Not specified [2]
cytotoxicity Cancer
(MIAPaCa-2)
Human
] In vitro Colorectal
Anticancer 0.99 uM [2]

cytotoxicity

Adenocarcinoma

(WiDr)

Table 3: Thermal Properties of Polyimides Derived from Benzophenone Tetracarboxylic

Dianhydride (a related compound)

Property

Temperature Range

Reference

Initial Decomposition

Temperature (IDT)

502°C — 525°C

[1]

Temperature of 10% Weight

Loss

535°C — 558°C

[1]

Experimental Protocols
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Detailed experimental methodologies are crucial for the replication and advancement of
scientific findings. This section provides detailed protocols for the synthesis of BPTCA and its
application in the preparation of polyimides and MOFs.

Synthesis of Benzophenone-2,4,5-tricarboxylic Acid

A plausible synthetic route for Benzophenone-2,4,5-tricarboxylic acid involves a Friedel-
Crafts acylation reaction between benzene and trimellitic anhydride (1,2,4-benzenetricarboxylic
anhydride), followed by hydrolysis. Trimellitic anhydride is commercially available and can be
prepared by the oxidation of 1,2,4-trimethylbenzene.[6][7]

Step 1: Friedel-Crafts Acylation

» To a stirred solution of trimellitic anhydride (1 equivalent) in a suitable solvent (e.qg.,
nitrobenzene or 1,2-dichloroethane) at 0-5°C, add a Lewis acid catalyst such as anhydrous
aluminum chloride (AICI3) (1.1 equivalents) portion-wise.

e Slowly add benzene (1.1 equivalents) to the reaction mixture while maintaining the
temperature below 10°C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by carefully pouring the mixture into a mixture of
crushed ice and concentrated hydrochloric acid.

o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure to obtain the crude product.

Step 2: Purification

» Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of methanol in dichloromethane) to yield the pure Benzophenone-
2,4,5-tricarboxylic acid.
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Caption: Proposed synthesis of Benzophenone-2,4,5-tricarboxylic Acid.

Synthesis of Polyimides from Benzophenone-2,4,5-
tricarboxylic Acid

A one-pot polycondensation reaction in molten benzoic acid is an effective method for
preparing polyimides from BPTCA and an aromatic diamine.[8][9]

¢ In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser,
melt benzoic acid under a nitrogen atmosphere.

+ Add Benzophenone-2,4,5-tricarboxylic acid (1 equivalent) and an aromatic diamine (e.g.,
4,4'-oxydianiline) (1 equivalent) to the molten benzoic acid.

¢ Heat the reaction mixture to 180-200°C and maintain for 4-6 hours with continuous stirring.
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Monitor the formation of the poly(amic acid) intermediate and its subsequent imidization by
monitoring the evolution of water.

After the reaction is complete, cool the mixture to room temperature.

Precipitate the polyimide by pouring the reaction mixture into a non-solvent such as
methanol.

Filter the polymer, wash thoroughly with methanol and then with hot water to remove any
residual benzoic acid.

Dry the resulting polyimide powder under vacuum at 100-120°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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